Cas no 114715-54-7 (Maltoheptaose tricosaacetate)
Maltoheptaose tricosaacetate is a fully acetylated derivative of maltoheptaose, a linear oligosaccharide composed of seven glucose units linked by α(1→4) glycosidic bonds. The acetylation of all hydroxyl groups enhances its stability and solubility in organic solvents, making it a valuable intermediate in carbohydrate chemistry and glycobiology research. This compound is particularly useful for studying enzymatic hydrolysis, glycosylation reactions, and as a precursor for further chemical modifications. Its well-defined structure and high purity allow for precise applications in synthetic and analytical workflows. The acetyl groups also provide protection during synthetic processes, enabling controlled deprotection for tailored derivatization.
Maltoheptaose tricosaacetate structure
Product Name:Maltoheptaose tricosaacetate
CAS No:114715-54-7
MF:C88H118O59
MW:2119.84315443039
CID:130430
Update Time:2025-05-27
Maltoheptaose tricosaacetate Chemical and Physical Properties
Names and Identifiers
-
- MALTOHEPTAOSE TRICOSAACETATE
- peracetylated maltoheptaose
- 4)-, tetraacetate (9CI)
- 4)-O-2,3,6-tri-O-acetyl-a-D-glucopyranosyl-(1®
- Maltoheptaosetricosaacetate
- PubChem24243
- PUBCHEM_16172901
- Maltoheptaose tricosaacetate
-
- Inchi: 1S/C88H118O59/c1-31(89)112-24-54-61(119-38(8)96)68(120-39(9)97)76(128-47(17)105)83(136-54)143-63-56(26-114-33(3)91)138-85(78(130-49(19)107)70(63)122-41(11)99)145-65-58(28-116-35(5)93)140-87(80(132-51(21)109)72(65)124-43(13)101)147-67-60(30-118-37(7)95)141-88(81(133-52(22)110)74(67)126-45(15)103)146-66-59(29-117-36(6)94)139-86(79(131-50(20)108)73(66)125-44(14)102)144-64-57(27-115-34(4)92)137-84(77(129-48(18)106)71(64)123-42(12)100)142-62-55(25-113-32(2)90)135-82(134-53(23)111)75(127-46(16)104)69(62)121-40(10)98/h54-88H,24-30H2,1-23H3/t54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68+,69+,70+,71+,72+,73+,74+,75-,76-,77-,78-,79-,80-,81-,82+,83-,84-,85-,86-,87-,88-/m1/s1
- InChI Key: VZHZTOMVTDULCM-LKCROHGUSA-N
- SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)[C@@H]1[C@@H](COC(C)=O)O[C@@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)O[C@@H]1[C@@H](COC(C)=O)O[C@@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)O[C@@H]1[C@@H](COC(C)=O)O[C@@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)O[C@@H]1[C@@H](COC(C)=O)O[C@@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 59
- Heavy Atom Count: 147
- Rotatable Bond Count: 65
- Complexity: 4720
- Topological Polar Surface Area: 725
Experimental Properties
- PSA: 724.89000
- LogP: -3.14780
Maltoheptaose tricosaacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M160058-100mg |
Maltoheptaose Tricosaacetate |
114715-54-7 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M160058-500mg |
Maltoheptaose Tricosaacetate |
114715-54-7 | 500mg |
$ 160.00 | 2022-06-04 | ||
| TRC | M160058-1g |
Maltoheptaose Tricosaacetate |
114715-54-7 | 1g |
$ 250.00 | 2022-06-04 | ||
| A2B Chem LLC | AE17904-1g |
Maltoheptaosetricosaacetate |
114715-54-7 | 1g |
$623.00 | 2024-04-20 | ||
| A2B Chem LLC | AE17904-5g |
Maltoheptaosetricosaacetate |
114715-54-7 | 5g |
$1338.00 | 2024-04-20 |
Maltoheptaose tricosaacetate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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